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Compound of Interest

Compound Name: 3-Ethylbenzonitrile

Cat. No.: B1329685 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-Ethylbenzonitrile

This technical guide provides a comprehensive overview of the boiling and melting points of 3-
Ethylbenzonitrile, tailored for researchers, scientists, and professionals in drug development.

This document outlines key physical data, experimental protocols for their determination, and

logical workflows to support laboratory investigation of this compound.

Physicochemical Data of 3-Ethylbenzonitrile
3-Ethylbenzonitrile (CAS No. 34136-57-7) is a colorless to light yellow liquid with the

molecular formula C₉H₉N.[1][2] It is sparingly soluble in water and presents as a liquid at room

temperature.[2][3] The quantitative physical properties are summarized in the table below.

Property Value Conditions

Boiling Point 215.7 °C at 760 mmHg

215.8 ± 9.0 °C at 760 mmHg[4]

~225 °C Not specified[2]

91-92 °C at 7-8 Torr[1]

Melting Point Not available
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Experimental Protocols for Determination of
Physical Properties
Accurate determination of boiling and melting points is crucial for the characterization and

quality control of chemical compounds. The following are standard methodologies applicable to

nitriles like 3-Ethylbenzonitrile.

Boiling Point Determination (Micro Method)
This method is suitable for determining the boiling point of small quantities of a liquid sample.

Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Sample of 3-Ethylbenzonitrile

Procedure:

A small amount of 3-Ethylbenzonitrile is placed into the small test tube.

A capillary tube, with its open end facing down, is placed inside the test tube containing the

liquid.

The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb

are at the same level.

The assembly is heated gradually in a heating bath.

As the temperature rises, air trapped in the capillary tube will slowly bubble out.
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The boiling point is recorded as the temperature at which a rapid and continuous stream of

bubbles emerges from the capillary tube.[5]

Melting Point Determination
While 3-Ethylbenzonitrile is a liquid at room temperature, this protocol is standard for

determining the melting point of solid derivatives or related compounds.

Materials:

Melting point capillary tube

Melting point apparatus

Solid sample (in powdered form)

Procedure:

A small amount of the dry, powdered sample is packed into the closed end of a melting point

capillary tube.

The capillary tube is placed into the heating block of a melting point apparatus.[6]

The sample is heated rapidly to a temperature just below the expected melting point, and

then the heating rate is slowed.

The melting range is recorded from the temperature at which the first drop of liquid appears

to the temperature at which the entire sample has melted.[6]

Visualized Workflows and Pathways
The following diagrams, generated using Graphviz (DOT language), illustrate key logical and

experimental workflows related to 3-Ethylbenzonitrile.
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Caption: Workflow for determining the physical properties of a chemical sample.
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Caption: Synthesis pathway for 3-Ethylbenzonitrile.[1]

Applications in Research and Development
3-Ethylbenzonitrile serves as a key intermediate in the synthesis of pharmaceuticals and

agrochemicals.[2][7][8] Its functional groups provide a versatile platform for creating more

complex molecules, making it a valuable building block in organic synthesis.[7][8] The

compound also finds use in material science for the development of polymers and resins.[7][8]

A thorough understanding of its physical properties is therefore essential for its application in

these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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